Cas no 2228435-15-0 (2-{imidazo1,2-apyrazin-3-yl}cyclopropan-1-amine)

• Product Name: 2-{imidazo1,2-apyrazin-3-yl}cyclopropan-1-amine
• CAS No: 2228435-15-0
• MF: C₉H₁₀N₄
• MW: 174.20250082016
• CID: 6255523
• PubChem ID: 165605930
• Update Time: 2025-10-30

2-{imidazo1,2-apyrazin-3-yl}cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-{imidazo1,2-apyrazin-3-yl}cyclopropan-1-amine
• EN300-1727078
• 2-{imidazo[1,2-a]pyrazin-3-yl}cyclopropan-1-amine
• 2228435-15-0

• Inchi： 1S/C9H10N4/c10-7-3-6(7)8-4-12-9-5-11-1-2-13(8)9/h1-2,4-7H,3,10H2
• InChI Key： RBISQUDJEUBUGO-UHFFFAOYSA-N
• SMILES： NC1CC1C1=CN=C2C=NC=CN12

Computed Properties

• Exact Mass: 174.090546336g/mol
• Monoisotopic Mass: 174.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 56.2Ų

Additional information on 2-{imidazo1,2-apyrazin-3-yl}cyclopropan-1-amine

Recent Advances in the Study of 2-{imidazo1,2-apyrazin-3-yl}cyclopropan-1-amine (CAS: 2228435-15-0)

The compound 2-{imidazo1,2-apyrazin-3-yl}cyclopropan-1-amine (CAS: 2228435-15-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, including its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the role of 2-{imidazo1,2-apyrazin-3-yl}cyclopropan-1-amine as a key intermediate in the synthesis of novel small-molecule inhibitors targeting various disease pathways. Its imidazo[1,2-a]pyrazine core is particularly noteworthy for its ability to modulate protein-protein interactions, making it a promising scaffold for drug development. Researchers have employed advanced computational modeling and high-throughput screening techniques to explore its binding affinity with specific biological targets.

One of the most significant breakthroughs involves the compound's potential application in oncology. Preliminary in vitro and in vivo studies have demonstrated its efficacy in inhibiting the proliferation of certain cancer cell lines, particularly those associated with hematological malignancies. The mechanism of action appears to involve the disruption of key signaling pathways, such as the JAK-STAT and PI3K-AKT cascades, which are critical for tumor survival and growth.

In addition to its anticancer properties, 2-{imidazo1,2-apyrazin-3-yl}cyclopropan-1-amine has shown promise in the treatment of inflammatory and autoimmune diseases. Recent publications have reported its ability to suppress the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in preclinical models. These findings suggest that the compound could be further developed as a therapeutic agent for conditions like rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 2-{imidazo1,2-apyrazin-3-yl}cyclopropan-1-amine has also been optimized in recent studies, with researchers developing more efficient and scalable routes to produce the compound in high yields. Advances in catalytic cyclopropanation and imidazo[1,2-a]pyrazine ring formation have significantly improved the overall synthetic efficiency, making it more accessible for large-scale production and further pharmacological evaluation.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structure-activity relationship (SAR) studies and medicinal chemistry optimization. Ongoing research is focused on modifying the core structure to enhance its pharmacokinetic properties while maintaining its therapeutic efficacy.

In conclusion, 2-{imidazo1,2-apyrazin-3-yl}cyclopropan-1-amine (CAS: 2228435-15-0) represents a versatile and pharmacologically active scaffold with broad therapeutic potential. Continued research into its mechanisms of action, synthetic accessibility, and clinical applications will be crucial for realizing its full potential in drug discovery and development.